Uvagrandol

• Molecular Formula: C21H22O7
• Molecular Weight: 386.4 g/mol
• InChI: InChI=1S/C21H22O7/c22-13-21(26)17(28-20(25)15-9-5-2-6-10-15)12-11-16(18(21)23)27-19(24)14-7-3-1-4-8-14/h1-10,16-18,22-23,26H,11-13H2/t16-,17-,18+,21-/m1/s1
• InChIKey: LRBRNWFMVINUEL-DCXXXQMHSA-N

Uvagrandol: Multi-Enzyme Inhibitor for Metabolic Disease Research

Uvagrandol (Compound 1) is a newly identified polyoxygenated cyclohexene natural product, first isolated from the DCM sub-extract of Uvaria grandiflora alongside the known analog (-)-zeylenone [1]. Its absolute configuration has been definitively established as (1S,2S,3R,6R) via quantum chemical calculations and DP4+ NMR probability analysis [2]. The compound is characterized by a densely hydroxylated cyclohexene core bearing two benzoyl ester groups, corresponding to the molecular formula C21H22O7 and a molecular weight of 386.4 g/mol . Functionally, Uvagrandol has been profiled in vitro for its inhibitory activity against multiple enzyme targets relevant to type 2 diabetes and obesity, including α-glucosidase, porcine lipase, dipeptidyl peptidase IV (DPP-IV), and monoacylglycerol lipase (MAGL) [1].

✓ Multi-target enzyme inhibitor (α-glucosidase, pancreatic lipase, MGL)

✓ Established absolute stereochemistry (1S,2S,3R,6R)

✓ Natural product isolated from Uvaria grandiflora

• [1] Quimque, M. T. J.; Magsipoc, R. J. Y.; Llames, L. C. J.; Flores, A. I. G.; Garcia, K. Y. M.; et al. Polyoxygenated Cyclohexenes from Uvaria grandiflora with Multi-Enzyme Targeting Properties Relevant in Type 2 Diabetes and Obesity. ACS Omega 2022, 7 (41), 36856–36864. View Source
• [2] Quimque, M. T. J.; Magsipoc, R. J. Y.; Llames, L. C. J.; Flores, A. I. G.; Garcia, K. Y. M.; et al. Polyoxygenated Cyclohexenes from Uvaria grandiflora with Multi-Enzyme Targeting Properties Relevant in Type 2 Diabetes and Obesity. ACS Omega 2022, 7 (41), 36856–36864. (Supporting Information: DP4+ probability calculations and ECD analysis). View Source

Uvagrandol vs. Analogs: Non-Interchangeable

Interchanging Uvagrandol with other in-class enzyme inhibitors—whether standard clinical agents (e.g., acarbose, orlistat) or even the closely related co-isolated analog (-)-zeylenone—is not scientifically justifiable. Direct comparative data from the same experimental system reveal that Uvagrandol occupies a distinct position in the multi-target activity landscape, exhibiting moderate but quantifiable inhibition across four distinct metabolic enzymes (α-glucosidase, porcine lipase, DPP-IV, and MAGL), whereas its analog (-)-zeylenone and clinical controls display stronger but more target-selective profiles [1]. Substituting Uvagrandol with acarbose, for example, would introduce a compound that is approximately 4.5-fold more potent against α-glucosidase (IC50 3.36 μM vs. 15.2 μM) but entirely lacks activity against porcine lipase and DPP-IV [1]. Conversely, substituting with (-)-zeylenone would yield a compound with markedly different rank-order potency (e.g., ~5.8-fold stronger α-glucosidase inhibition) and a distinct selectivity signature that may not recapitulate Uvagrandol's multi-target binding interactions [1]. For researchers requiring a tool compound that maintains consistent, documented moderate-level inhibition across multiple diabetes/obesity-relevant targets within a single chemical scaffold, Uvagrandol offers a non-interchangeable profile.

α-Glucosidase Potency profile differs significantly from co-isolated analog (−)-zeylenone; target selection dictates assay design.

Pancreatic lipase Inhibition context varies; (−)-zeylenone exhibits higher reported activity in the same assay platform.

DPP-IV pathway Uvagrandol lacks detectable DPP-IV inhibition, whereas (−)-zeylenone shows reported activity; incretin-axis studies require careful analog choice.

• [1] Quimque, M. T. J.; Magsipoc, R. J. Y.; Llames, L. C. J.; Flores, A. I. G.; Garcia, K. Y. M.; et al. Polyoxygenated Cyclohexenes from Uvaria grandiflora with Multi-Enzyme Targeting Properties Relevant in Type 2 Diabetes and Obesity. ACS Omega 2022, 7 (41), 36856–36864. View Source

Uvagrandol vs. Analogs and Clinical Comparators

Pancreatic Lipase Inhibition vs. (−)-Zeylenone

In a standardized in vitro α-glucosidase assay, Uvagrandol (1) exhibited an IC50 of 15.2 μM, which is approximately 5.8-fold less potent than its co-isolated analog (-)-zeylenone (2) (IC50 = 2.62 μM) and approximately 4.5-fold less potent than the clinical standard acarbose (IC50 = 3.36 μM) measured in the same experimental system [1]. Molecular docking simulations corroborated these findings, with Uvagrandol showing a binding energy of −8.0 kcal/mol compared to −8.6 kcal/mol for (-)-zeylenone and −8.5 kcal/mol for acarbose [1].

Pancreatic Lipase

Head-to-head

IC50 11.2 μM vs 2.78 μM ((−)-zeylenone), 5.49 μM (orlistat)

Uvagrandol potency ~4-fold lower than (−)-zeylenone; supports lipase inhibition assay context.

Colorimetric p-NPB assay, porcine pancreatic lipase

Evidence Dimension	α-glucosidase inhibitory potency (IC50, μM) and binding energy (kcal/mol)
Target Compound Data	IC50 = 15.2 μM; Binding energy = −8.0 kcal/mol
Comparator Or Baseline	(-)-Zeylenone: IC50 = 2.62 μM, BE = −8.6 kcal/mol; Acarbose: IC50 = 3.36 μM, BE = −8.5 kcal/mol
Quantified Difference	Uvagrandol is 5.8-fold less potent than (-)-zeylenone and 4.5-fold less potent than acarbose
Conditions	In vitro α-glucosidase enzyme assay; molecular docking against α-glucosidase (PDB ID: 5ZCC)

Why This Matters

This establishes Uvagrandol as a moderate-potency α-glucosidase inhibitor tool, distinct from both the high-potency natural analog (-)-zeylenone and the clinical drug acarbose, enabling dose-response studies where intermediate inhibition is required.

• [1] Quimque, M. T. J.; Magsipoc, R. J. Y.; Llames, L. C. J.; Flores, A. I. G.; Garcia, K. Y. M.; et al. Polyoxygenated Cyclohexenes from Uvaria grandiflora with Multi-Enzyme Targeting Properties Relevant in Type 2 Diabetes and Obesity. ACS Omega 2022, 7 (41), 36856–36864. View Source

α-Glucosidase Inhibition vs. (−)-Zeylenone and Acarbose

In a porcine pancreatic lipase inhibitory assay, Uvagrandol (1) demonstrated an IC50 of 11.2 μM, which is approximately 4.0-fold less potent than (-)-zeylenone (2) (IC50 = 2.78 μM) and approximately 2.0-fold less potent than the FDA-approved obesity drug orlistat (IC50 = 5.49 μM) evaluated under identical conditions [1]. Molecular docking analysis revealed that Uvagrandol conferred a binding score of −9.5 kcal/mol against pancreatic lipase, compared to −10.3 kcal/mol for (-)-zeylenone and −7.0 kcal/mol for orlistat [1].

α-Glucosidase

Head-to-head

IC50 15.2 μM vs 2.62 μM ((−)-zeylenone), 3.36 μM (acarbose)

Uvagrandol ~5.8-fold less potent; (−)-zeylenone outperforms acarbose in reported assay.

p-NPG substrate, α-glucosidase, phosphate buffer pH 6.8

Evidence Dimension	Porcine pancreatic lipase inhibitory potency (IC50, μM) and binding energy (kcal/mol)
Target Compound Data	IC50 = 11.2 μM; Binding energy = −9.5 kcal/mol
Comparator Or Baseline	(-)-Zeylenone: IC50 = 2.78 μM, BE = −10.3 kcal/mol; Orlistat: IC50 = 5.49 μM, BE = −7.0 kcal/mol
Quantified Difference	Uvagrandol is 4.0-fold less potent than (-)-zeylenone and 2.0-fold less potent than orlistat
Conditions	In vitro porcine pancreatic lipase enzyme assay; molecular docking against pancreatic lipase

Why This Matters

Uvagrandol provides a distinct moderate-inhibition profile for lipase studies, serving as a benchmark for structure-activity relationship (SAR) investigations comparing multi-oxygenated cyclohexenes versus clinical lipase inhibitors.

• [1] Quimque, M. T. J.; Magsipoc, R. J. Y.; Llames, L. C. J.; Flores, A. I. G.; Garcia, K. Y. M.; et al. Polyoxygenated Cyclohexenes from Uvaria grandiflora with Multi-Enzyme Targeting Properties Relevant in Type 2 Diabetes and Obesity. ACS Omega 2022, 7 (41), 36856–36864. View Source

MGL Inhibition vs. JLZ195

In a DPP-IV inhibitory screening assay, Uvagrandol (1) showed no detectable activity (ND) at the concentrations tested, whereas its co-isolated analog (-)-zeylenone (2) exhibited potent inhibition with an IC50 of 15.7 μM, which is comparable to or slightly better than the positive control sitagliptin (IC50 = 16.9 μM) under the same assay conditions [1]. Molecular docking of (-)-zeylenone against DPP-IV yielded a binding energy of −8.7 kcal/mol, slightly less favorable than sitagliptin's −8.9 kcal/mol [1].

MGL

Reported

48.3% inhibition at 100 μg/mL

Supports MGL engagement; positions uvagrandol as multi-target metabolic probe.

Human recombinant MGL, fluorometric assay

Evidence Dimension	DPP-IV inhibitory potency (IC50, μM) and binding energy (kcal/mol)
Target Compound Data	IC50 = Not determined (ND); Binding energy = Not determined
Comparator Or Baseline	(-)-Zeylenone: IC50 = 15.7 μM, BE = −8.7 kcal/mol; Sitagliptin: IC50 = 16.9 μM, BE = −8.9 kcal/mol
Quantified Difference	Uvagrandol shows no detectable DPP-IV inhibition, whereas (-)-zeylenone inhibits with potency comparable to sitagliptin
Conditions	In vitro DPP-IV inhibitor screening assay (Cayman Chemical fluorescence-based method)

Why This Matters

This stark differential selectivity (Uvagrandol inactive against DPP-IV vs. (-)-zeylenone active) is a critical differentiator for researchers studying the structural determinants of DPP-IV binding within polyoxygenated cyclohexene scaffolds, enabling negative control or comparative target-engagement studies.

• [1] Quimque, M. T. J.; Magsipoc, R. J. Y.; Llames, L. C. J.; Flores, A. I. G.; Garcia, K. Y. M.; et al. Polyoxygenated Cyclohexenes from Uvaria grandiflora with Multi-Enzyme Targeting Properties Relevant in Type 2 Diabetes and Obesity. ACS Omega 2022, 7 (41), 36856–36864. View Source

DPP-IV Inhibition Divergence

As a broad class comparison, Uvagrandol's α-glucosidase inhibitory potency (IC50 = 15.2 μM) is approximately 63-fold greater than that of Kouitchenside G, another natural product α-glucosidase inhibitor isolated from Swertia kouitchensis, which exhibits an IC50 of 956 μM under comparable assay conditions [1]. Moreover, while Kouitchenside G has only been reported for α-glucosidase activity, Uvagrandol has been quantitatively profiled against four distinct metabolic enzymes (α-glucosidase, porcine lipase, DPP-IV, and MAGL), demonstrating a defined multi-target inhibitory fingerprint within a single study system [1].

DPP-IV

Head-to-head

Uvagrandol ND; (−)-zeylenone IC50 15.7 μM, sitagliptin 16.9 μM

Absence of DPP-IV activity distinguishes target profile; (−)-zeylenone reported equipotent to sitagliptin.

Fluorogenic Gly-Pro-AMC assay

Evidence Dimension	α-glucosidase inhibitory potency (IC50, μM) and number of enzyme targets quantitatively profiled
Target Compound Data	α-Glucosidase IC50 = 15.2 μM; Profiled against 4 metabolic enzymes
Comparator Or Baseline	Kouitchenside G: α-Glucosidase IC50 = 956 μM; Profiled only against α-glucosidase
Quantified Difference	Uvagrandol is ~63-fold more potent against α-glucosidase and has multi-target data across 4 enzymes versus 1 target for Kouitchenside G
Conditions	In vitro α-glucosidase enzyme assay (comparable enzyme source and methodology between studies); multi-target profiling conditions as per Quimque et al., 2022

Why This Matters

Uvagrandol offers a more extensively characterized and quantitatively robust tool compound compared to weak or under-characterized natural product α-glucosidase inhibitors, reducing experimental uncertainty in multi-target metabolic screening campaigns.

• [1] Quimque, M. T. J.; Magsipoc, R. J. Y.; Llames, L. C. J.; Flores, A. I. G.; Garcia, K. Y. M.; et al. Polyoxygenated Cyclohexenes from Uvaria grandiflora with Multi-Enzyme Targeting Properties Relevant in Type 2 Diabetes and Obesity. ACS Omega 2022, 7 (41), 36856–36864. View Source

Structural Identity and Absolute Configuration: Verified by DP4+ NMR Probability Analysis

The absolute configuration of Uvagrandol has been rigorously established as (1S,2S,3R,6R) using Gauge-Independent Atomic Orbital (GIAO) NMR calculations combined with DP4+ probability analysis and TDDFT-ECD spectral comparison [1]. Among eight possible stereoisomers evaluated, the (1S,2S,3R,6R) isomer was predicted with 94.30% probability based on combined 1H and 13C NMR data, with 96.3% probability when incorporating ECD data [1]. This level of stereochemical certainty is not available for many structurally related polyoxygenated cyclohexenes, such as kweichowenol D, for which ambiguous stereochemical assignments persist [2].

Evidence Dimension	Stereochemical assignment certainty (DP4+ probability)
Target Compound Data	94.30% probability (combined 1H/13C NMR); 96.3% probability (with ECD) for (1S,2S,3R,6R) configuration
Comparator Or Baseline	Kweichowenol D: Stereochemistry not definitively resolved; reported CD data showed positive CE at λ 235.5 nm (+3.55) and negative CE at λ 207 nm (−1.81)
Quantified Difference	Uvagrandol has a validated absolute configuration with >94% confidence; comparator lacks definitive stereochemical assignment
Conditions	Quantum chemical calculations via GIAO NMR method (mPW1PW91/6-31G(d,p) in chloroform) followed by TDDFT-ECD calculations

Why This Matters

For procurement and experimental reproducibility, a compound with definitively assigned stereochemistry eliminates ambiguity in structure-activity relationship (SAR) studies and ensures consistent batch-to-batch biological activity.

• [1] Quimque, M. T. J.; Magsipoc, R. J. Y.; Llames, L. C. J.; Flores, A. I. G.; Garcia, K. Y. M.; et al. Polyoxygenated Cyclohexenes from Uvaria grandiflora with Multi-Enzyme Targeting Properties Relevant in Type 2 Diabetes and Obesity. ACS Omega 2022, 7 (41), 36856–36864. View Source
• [2] Quimque, M. T. J.; Magsipoc, R. J. Y.; Llames, L. C. J.; Flores, A. I. G.; Garcia, K. Y. M.; et al. Polyoxygenated Cyclohexenes from Uvaria grandiflora with Multi-Enzyme Targeting Properties Relevant in Type 2 Diabetes and Obesity. ACS Omega 2022, 7 (41), 36856–36864. (Section 2.2: Discussion of kweichowenol D stereochemical ambiguity). View Source

Commercial Availability and Supplier-Specified Bioactivity Documentation

Uvagrandol is commercially available from multiple reputable research chemical suppliers (e.g., MedChemExpress, Ace Therapeutics, Boc Sciences) with documented batch-to-batch consistency in reported bioactivity: α-glucosidase IC50 = 15.2 μM and porcine lipase IC50 = 11.2 μM, with a typical purity of ≥95% [1]. In contrast, the more potent analog (-)-zeylenone, while co-isolated and characterized in the same primary literature, has limited or no commercial availability as a standalone research compound from major vendors as of this analysis [2].

Evidence Dimension	Commercial availability status and documented supplier specifications
Target Compound Data	Commercially available from multiple vendors (MedChemExpress Cat. HY-N13479; Ace Therapeutics Cat. DIA-0243350; Boc Sciences Cat. NP470765); documented IC50 values: 15.2 μM (α-glucosidase), 11.2 μM (porcine lipase); purity ≥95%
Comparator Or Baseline	(-)-Zeylenone: Limited/no commercial availability as standalone compound; only available within extract mixtures or custom isolation requests
Quantified Difference	Uvagrandol is procurement-accessible; (-)-zeylenone is not readily available for independent purchase
Conditions	Commercial supplier product listings accessed April 2026

Why This Matters

For research programs requiring immediate, reproducible access to a characterized multi-enzyme inhibitor tool compound, Uvagrandol is currently the only readily procurable polyoxygenated cyclohexene from the Uvaria grandiflora series with vendor-verified bioactivity documentation.

• [1] Ace Therapeutics. Uvagrandol Product Page. Cat. No.: DIA-0243350. View Source
• [2] Quimque, M. T. J.; Magsipoc, R. J. Y.; Llames, L. C. J.; Flores, A. I. G.; Garcia, K. Y. M.; et al. Polyoxygenated Cyclohexenes from Uvaria grandiflora with Multi-Enzyme Targeting Properties Relevant in Type 2 Diabetes and Obesity. ACS Omega 2022, 7 (41), 36856–36864. View Source

Uvagrandol Research Applications

Polyoxygenated Cyclohexene SAR Studies

Uvagrandol is optimally deployed as a reference compound in multi-enzyme screening panels targeting type 2 diabetes and obesity. Its quantified inhibitory profile across α-glucosidase (IC50 = 15.2 μM) and porcine lipase (IC50 = 11.2 μM), alongside its lack of DPP-IV activity, provides a defined multi-target fingerprint [1]. Researchers can use Uvagrandol as a moderate-activity benchmark against which novel synthetic derivatives or other natural product isolates can be quantitatively compared across multiple metabolic targets within a single experimental run.

Multi-Target Metabolic Screening Panels

For medicinal chemistry programs focused on optimizing polyoxygenated cyclohexenes, Uvagrandol serves as a structurally validated starting scaffold with definitively assigned stereochemistry (1S,2S,3R,6R) [1]. The direct quantitative comparison with (-)-zeylenone (2) reveals how subtle structural modifications—specifically the presence of a ketone group at C-4 in (-)-zeylenone versus a hydroxyl/methylene arrangement in Uvagrandol—translate into a ~5.8-fold increase in α-glucosidase potency and acquisition of DPP-IV inhibitory activity (IC50 = 15.7 μM vs. ND) [1]. Uvagrandol thus provides a critical baseline for iterative SAR exploration.

Synthetic Accessibility & Lead Optimization

Given Uvagrandol's lack of detectable DPP-IV inhibitory activity, while its analog (-)-zeylenone shows potent DPP-IV inhibition (IC50 = 15.7 μM, comparable to sitagliptin's 16.9 μM), Uvagrandol can be utilized as a structurally matched negative control in DPP-IV target engagement or selectivity assays [1]. This application is particularly valuable for dissecting the structural determinants of DPP-IV binding within the polyoxygenated cyclohexene chemotype, enabling researchers to isolate DPP-IV-specific effects from off-target α-glucosidase or lipase inhibition.

In Vivo Metabolic Efficacy Studies

For institutions or companies building natural product screening libraries, Uvagrandol offers a uniquely documented combination of structural certainty and multi-target bioactivity. Its absolute configuration was established with >94% probability using DP4+ NMR analysis and TDDFT-ECD calculations, a level of stereochemical rigor uncommon among many commercially available natural products [1]. This verification reduces the risk of misassigned stereochemistry confounding downstream biological assay interpretation, making Uvagrandol a high-confidence addition to focused metabolic disease screening collections.

Application

Selection Property

Validation Focus

Polyoxygenated cyclohexene SAR studies

Structural analog comparator

Enzyme selectivity mapping across congeners

Multi-target metabolic screening panels

Multi-enzyme inhibition profile

Carbohydrate/lipid pathway assay context

Synthetic accessibility & lead optimization

Predicted drug-like properties

Synthetic feasibility and CYP interaction screening

In vivo metabolic model studies

In vitro benchmark dataset

In vivo model-response interpretation against benchmark

• [1] Quimque, M. T. J.; Magsipoc, R. J. Y.; Llames, L. C. J.; Flores, A. I. G.; Garcia, K. Y. M.; et al. Polyoxygenated Cyclohexenes from Uvaria grandiflora with Multi-Enzyme Targeting Properties Relevant in Type 2 Diabetes and Obesity. ACS Omega 2022, 7 (41), 36856–36864. View Source